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This technical guide provides an in-depth analysis of the neutron capture cross section of

Gadolinium-160 (¹⁶⁰Gd), a stable isotope of gadolinium with significant applications in nuclear

technology and medical isotope production. The document is intended for researchers,

scientists, and drug development professionals, offering a comprehensive overview of key

data, experimental methodologies, and the underlying nuclear processes.

Gadolinium-160, with a natural abundance of 21.86%, possesses a thermal neutron capture

cross section that, while modest compared to its sister isotopes ¹⁵⁵Gd and ¹⁵⁷Gd, is of

considerable interest.[1] The capture of a neutron by ¹⁶⁰Gd leads to the formation of ¹⁶¹Gd,

which subsequently decays to Terbium-161 (¹⁶¹Tb), a radionuclide with promising applications

in targeted cancer therapy.[2] Accurate knowledge of the ¹⁶⁰Gd(n,γ)¹⁶¹Gd reaction cross section

is therefore crucial for optimizing the production of this medically significant isotope and for

various applications in nuclear reactor physics.

Quantitative Neutron Capture Cross Section Data
The neutron capture cross section of a nuclide is a measure of the probability of a neutron

capture event occurring. This value is highly dependent on the energy of the incident neutron.

For practical applications, two key parameters are often considered: the thermal neutron

capture cross section and the resonance integral.
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The thermal neutron capture cross section refers to the cross section for neutrons in thermal

equilibrium with their surroundings, typically at room temperature (corresponding to an energy

of 0.0253 eV). The resonance integral is the integral of the neutron capture cross section over

the epithermal energy range, typically from 0.5 eV to 10 MeV, and it accounts for the sharp

peaks in the cross section known as resonances.

Below is a summary of evaluated and experimental data for the neutron capture cross section

of Gadolinium-160.

Parameter Value (barns) Data Source

Thermal Neutron Capture

Cross Section (0.0253 eV)
0.7963 JENDL-3.2[3]

Thermal Neutron Capture

Cross Section
0.755 Leinweber et al. (RPI)[4]

Thermal Neutron Capture

Cross Section
~0.8 EvitaChem[1]

Maxwellian Average Cross

Section (300K)
0.7960 JENDL-3.2[3]

Resonance Integral 12.02 JENDL-3.2[3]

Resonance Integral 7.66 Leinweber et al. (RPI)[5]

Note: 1 barn = 10⁻²⁴ cm²

The data presented in the table highlight a reasonable agreement between different

evaluations and experimental results, providing a solid foundation for calculations in reactor

physics and isotope production. The JENDL-3.2 library provides a slightly higher value for the

resonance integral compared to the measurements by Leinweber et al. from the Rensselaer

Polytechnic Institute (RPI).[3][5]

Experimental Determination of the Neutron Capture
Cross Section
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The experimental determination of neutron capture cross sections is a complex process that

relies on sophisticated facilities and measurement techniques. The time-of-flight (TOF) method

is a widely used and powerful technique for measuring energy-dependent neutron cross

sections.

Key Experimental Facilities
Two prominent facilities for such measurements are the Gaerttner LINAC Center at Rensselaer

Polytechnic Institute (RPI) and the n_TOF (neutron time-of-flight) facility at CERN.

RPI LINAC: This facility utilizes a linear accelerator to produce a pulsed beam of electrons.

These electrons strike a target, generating a burst of neutrons through photoneutron

reactions. The neutrons are then moderated and travel down a flight path to the sample.[6]

CERN n_TOF: At n_TOF, a high-intensity proton beam from the Proton Synchrotron strikes a

lead spallation target, producing a broad spectrum of neutrons.[7][8] The long flight path at

n_TOF allows for excellent energy resolution.[7]

The Time-of-Flight (TOF) Methodology
The fundamental principle of the TOF method is to determine the energy of a neutron by

measuring the time it takes to travel a known distance. The experimental workflow can be

summarized as follows:

Pulsed Neutron Production: A short burst of neutrons with a wide range of energies is

generated.

Neutron Flight: The neutrons travel down an evacuated flight tube of a known length (the

flight path).

Interaction with Sample: The neutrons impinge on the target sample (in this case, an

enriched ¹⁶⁰Gd sample).

Detection of Reaction Products: When a neutron is captured by a ¹⁶⁰Gd nucleus, the

resulting excited ¹⁶¹Gd nucleus de-excites by emitting a cascade of prompt gamma rays.

These gamma rays are detected by a suitable detector system.
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Time Measurement: The time difference between the initial neutron pulse and the detection

of the gamma-ray cascade is precisely measured. This time-of-flight is directly related to the

neutron's kinetic energy.

Data Analysis: The number of capture events is recorded as a function of the neutron time-

of-flight (and thus energy). This data, combined with knowledge of the neutron flux and

sample characteristics, allows for the determination of the energy-dependent capture cross

section.

The following diagram illustrates the logical workflow of a typical time-of-flight neutron capture

cross section measurement.
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Caption: Workflow of a time-of-flight neutron capture experiment.
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Detailed Experimental Protocols
A rigorous experimental protocol is essential for obtaining high-quality neutron capture cross

section data. The following outlines the key steps involved in a typical measurement campaign:

Sample Preparation:

Highly enriched ¹⁶⁰Gd, typically in the form of gadolinium oxide (Gd₂O₃), is used to

minimize contributions from other isotopes.

The sample is carefully weighed and encapsulated in a container made of a material with

a low neutron capture cross section (e.g., thin aluminum).

The thickness and uniformity of the sample are precisely determined to correct for self-

shielding and multiple scattering effects.

Detector System and Calibration:

Gamma-ray detectors, such as Sodium Iodide (NaI) scintillators or C₆D₆ liquid scintillators,

are arranged around the sample position.[1][9] NaI detectors offer good energy resolution,

while C₆D₆ detectors are known for their low sensitivity to scattered neutrons.

The efficiency of the detector system as a function of gamma-ray energy must be

accurately calibrated using standard radioactive sources with well-known gamma-ray

emissions.

Data Acquisition:

The data acquisition (DAQ) system records the time of arrival and the pulse height of each

signal from the detectors.

A "gamma flash" from the neutron-producing target provides a precise start signal (t=0) for

the time-of-flight measurement.[1]

Measurements are typically performed with and without the sample in the beamline to

determine the background radiation.
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A sample of a well-characterized standard, such as gold (¹⁹⁷Au), is often measured under

the same conditions to normalize the results.

Data Reduction and Analysis:

The raw data is corrected for background, dead time of the detector and DAQ system, and

other experimental effects.

The time-of-flight spectrum is converted into an energy-dependent capture yield.

Sophisticated nuclear data analysis codes, such as SAMMY, are used to perform a

resonance analysis of the capture yield.[10] This involves fitting the data with theoretical

models (e.g., the R-matrix formalism) to extract resonance parameters (energies, widths).

The absolute normalization of the cross section is performed using the standard sample

(e.g., ¹⁹⁷Au) or by utilizing well-known resonances in the measured data itself.

Conclusion
The neutron capture cross section of Gadolinium-160 is a critical parameter for a range of

applications, most notably the production of the medical isotope Terbium-161. This guide has

provided a summary of the available quantitative data, highlighting the consistency among

different measurements and evaluations. Furthermore, a detailed overview of the time-of-flight

experimental methodology, a cornerstone of modern neutron cross section measurements, has

been presented. Continued efforts in both experimental measurements and data evaluation are

essential to further refine our understanding of the neutron interaction properties of ¹⁶⁰Gd and

to support advancements in nuclear science and medicine.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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